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Compound of Interest

Compound Name: 10-Bromo-1-decene

Cat. No.: B1332156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 10-
Bromo-1-decene (CAS No. 62871-09-4), a versatile building block in organic synthesis. The

information is curated for professionals in research and drug development who require precise

data for experimental design and process scale-up.

Core Physicochemical Data
The boiling point and density of 10-Bromo-1-decene are critical parameters for its handling,

purification, and application in synthetic chemistry. The following tables summarize the key

quantitative data available in the literature.

Table 1: Boiling Point of 10-Bromo-1-decene
Boiling Point (°C) Pressure Reference

50 0.3 mmHg [1][2][3][4]

50 0.4 hPa [4]

239.3 760 mmHg [5]

Note: 0.3 mmHg is approximately equal to 0.4 hPa. The boiling point at 760 mmHg is likely a

calculated value.
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Table 2: Density of 10-Bromo-1-decene
Density Temperature (°C) Reference

1.092 g/mL 25 [1][2][3][6]

1.092 g/cm³ Not Specified

1.085 g/cm³ Not Specified [5]

Note: 1 g/mL is equivalent to 1 g/cm³.

Experimental Protocols
While specific experimental procedures for the determination of the boiling point and density of

10-Bromo-1-decene are not detailed in the reviewed literature, this section provides a general

methodology for these measurements and a detailed protocol for its synthesis.

Synthesis of 10-Bromo-1-decene from 9-Decen-1-ol
A common method for the synthesis of 10-Bromo-1-decene involves the bromination of 9-

decen-1-ol.[2][3] A detailed experimental procedure is as follows:

Reaction Setup: To a round-bottom flask, add 9-decen-1-ol (10.0 g, 64.1 mmol) and

dichloromethane (300 mL). Cool the mixture to 0 °C in an ice bath.

Addition of Reagents: Subsequently, add triphenylphosphine (21.8 g, 83.1 mmol) and carbon

tetrabromide (27.6 g, 83.2 mmol) to the cooled mixture.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature over a

period of 1 hour and continue stirring for 14 hours.

Purification: After the reaction is complete, purify the product by silica gel column

chromatography using hexane as the eluent.

Product Isolation: Remove the solvent under vacuum to yield 10-bromo-1-decene as a

colorless transparent liquid (14.0 g, 63.9 mmol, 100% yield). The spectral data of the

obtained product should be in agreement with the commercially available standard.[2]
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General Methodology for Boiling Point Determination at
Reduced Pressure
The boiling point of a liquid at reduced pressure is typically determined using vacuum

distillation.

Apparatus Setup: Assemble a distillation apparatus consisting of a distilling flask, a

condenser, a receiving flask, and a connection to a vacuum pump. A manometer is included

to measure the pressure.

Sample Preparation: Place the liquid sample (10-Bromo-1-decene) in the distilling flask

along with boiling chips or a magnetic stirrer to ensure smooth boiling.

Evacuation: Gradually evacuate the apparatus to the desired pressure (e.g., 0.3 mmHg).

Heating: Gently heat the distilling flask.

Data Recording: Record the temperature at which the liquid boils and condenses in the

condenser. This temperature is the boiling point at the recorded pressure.

General Methodology for Density Measurement
The density of a liquid can be determined using a pycnometer or a digital density meter.

Calibration: Calibrate the pycnometer with a liquid of known density, typically deionized

water, at a specific temperature (e.g., 25 °C).

Sample Measurement: Fill the pycnometer with the sample liquid (10-Bromo-1-decene) and

measure its mass at the same temperature.

Calculation: The density is calculated by dividing the mass of the sample by the volume of

the pycnometer.

Visualizations
The following diagrams illustrate the synthesis workflow and a logical representation of factors

influencing the physical properties of 10-Bromo-1-decene.
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Synthesis workflow for 10-Bromo-1-decene.
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Factors influencing boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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